Cas no 216-25-1 (2H-Benzoc-1,2,3-triazolo4,5-aphenazine)

• Product Name: 2H-Benzoc-1,2,3-triazolo4,5-aphenazine
• CAS No: 216-25-1
• MF: C₁₆H₉N₅
• MW: 271.276161909103
• CID: 36654
• PubChem ID: 73011120
• Update Time: 2025-04-18

2H-Benzoc-1,2,3-triazolo4,5-aphenazine Chemical and Physical Properties

Names and Identifiers

• 2H-Benzo[c]-1,2,3-triazolo[4,5-a]phenazine
• 2H-Benzo[a]-1,2,3-triazolo[4,5-c]phenazine
• 216-25-1
• 3,4,5,14,21-pentazapentacyclo[11.8.0.02,6.07,12.015,20]henicosa-1(21),2,5,7,9,11,13,15,17,19-decaene
• DB-293089
• 2H-Benzoc-1,2,3-triazolo4,5-aphenazine

• Inchi： 1S/C16H9N5/c1-2-6-10-9(5-1)13-15(16-14(10)19-21-20-16)18-12-8-4-3-7-11(12)17-13/h1-8H,(H,19,20,21)
• InChI Key： YBNABPZVTLHSKO-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2N=C2C3C(C4C=CC=CC=4C=12)=NNN=3

Computed Properties

• Exact Mass: 271.08579531g/mol
• Monoisotopic Mass: 271.08579531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.531